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Compound of Interest

Compound Name: Polyoxyethylene(23)LauricAcid

CAS No.: 202408-13-7

Cat. No.: B047565

Get Quote

Executive Summary
Polyoxyethylene(23) Lauric Acid (PEG-23 Laurate) is a nonionic surfactant characterized by a

high Hydrophilic-Lipophilic Balance (HLB) value of approximately 16.9.[1] Structurally, it

consists of a hydrophobic lauric acid tail esterified to a hydrophilic polyethylene glycol (PEG)

chain containing an average of 23 ethylene oxide units.[1]

Unlike its ether counterpart (Polyoxyethylene(23) Lauryl Ether, commonly known as Brij® 35),

PEG-23 Laurate possesses an ester linkage, rendering it susceptible to hydrolytic cleavage

under extreme pH conditions—a critical attribute for biodegradable drug delivery systems.[1]

This guide analyzes its HLB derivation, physicochemical behavior, and utility in Self-Emulsifying

Drug Delivery Systems (SEDDS).[1]

Chemical Architecture and Identity
Structural Composition
The molecule is an amphiphilic ester formed by the reaction of Lauric Acid (
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) with Polyethylene Glycol (

).[1]

Hydrophobic Moiety: Lauryl chain (

) derived from Lauric Acid.[1]

Linkage: Ester bond (

).[1]

Hydrophilic Moiety: Polyoxyethylene chain (

).[1]

Chemical Formula:

Molecular Weight (Average): ~1195 Da (Calculated)[1]

Ester vs. Ether Distinction
It is imperative to distinguish PEG-23 Laurate from PEG-23 Lauryl Ether.[1] While both share

similar HLB values and solubilizing capacities, their chemical stability differs significantly.[1]

Feature PEG-23 Laurate (Ester)
PEG-23 Lauryl Ether (Brij®
35)

Linkage
Ester (

)

Ether (

)

Stability Hydrolyzable (pH sensitive) Chemically inert

Origin Lauric Acid + PEG
Lauryl Alcohol + Ethylene

Oxide

Primary Use Biodegradable formulations Stable topical/oral formulations

Theoretical Framework: HLB Determination
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The HLB value quantifies the polarity of a surfactant, predicting its behavior in aqueous

systems.[1][2] For nonionic surfactants containing polyoxyethylene, Griffin’s Method is the

standard for calculation.[1]

Griffin’s Equation
[1]

Where:

= Molecular mass of the hydrophilic portion (PEG moiety).[1]

= Total molecular mass of the surfactant.[1]

Calculation for PEG-23 Laurate[1][3][4]
Hydrophilic Mass (

):

PEG unit (

) MW

Da.[1]

Da.[1]

Terminal hydroxyl and ester oxygen contributions are often simplified into the PEG weight

fraction.[1]

Hydrophobic Mass (

):

Lauric acid residue (

)

Da.[1]

Total Mass (
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):

Da.[1]

[1]

Result: The theoretical HLB is 16.9.[1]

Visualization of HLB Logic
The following diagram illustrates the structural partitioning that dictates the HLB value.
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Figure 1: Structural contribution to HLB.[1] The dominant PEG-23 chain drives the high

hydrophilicity.[1]

Physicochemical Properties & Critical Quality
Attributes (CQAs)
Solubility Profile
With an HLB of ~16.9, PEG-23 Laurate is classified as a Solubilizer.[1]

Water: Highly soluble.[1] Forms clear micellar solutions.[1]

Oils: Insoluble in mineral oils; dispersible in some polar oils.[1]

Solvents: Soluble in ethanol, acetone, and propylene glycol.[1]

Critical Micelle Concentration (CMC)
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The CMC is the concentration at which the surfactant aggregates into micelles.[1] For PEG-23

Laurate, the CMC is relatively low due to the long PEG chain stabilizing the interface.[1]

Estimated CMC:

to

M range.[1]

Implication: Efficient solubilization of hydrophobic drugs occurs at low concentrations,

minimizing toxicity.[1]

Cloud Point
Nonionic surfactants exhibit inverse solubility with temperature.[1] The cloud point for PEG-23

Laurate is typically > 100°C in distilled water due to the long ethoxylation chain, ensuring

stability during standard pharmaceutical processing (e.g., autoclaving).[1]

Experimental Protocols
Protocol: Experimental HLB Determination (Water
Number Method)
While calculation provides a theoretical baseline, batch-to-batch variation in ethoxylation

requires experimental validation.[1] The Water Number method is suitable for high HLB

surfactants.[1]

Principle: The amount of water required to reach a turbidity endpoint in a surfactant-solvent

solution correlates with HLB.[1]

Reagents:

Test Surfactant (PEG-23 Laurate)[1][2][3]

Solvent: 4% Benzene in Dioxane (or validated Green alternative like Toluene/Ethanol blends)

[1]

Titrant: Distilled Water[1]
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Workflow:

Preparation: Dissolve 1.0 g of PEG-23 Laurate in 30 mL of solvent system.

Titration: Titrate with distilled water at 25°C under constant stirring.

Endpoint: Record volume (

) when the solution turns permanently turbid.

Calculation: Use the standard curve:

(where A and B are constants derived from standards like SLS and Span 80).[1]

Protocol: Micelle Solubilization Capacity
To validate the surfactant's utility in drug delivery, determine its capacity to solubilize a model

hydrophobic drug (e.g., Sudan III dye or a specific API).[1]
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Figure 2: Workflow for determining the solubilization capacity of PEG-23 Laurate.

Applications in Drug Development[1]
Self-Emulsifying Drug Delivery Systems (SEDDS)
PEG-23 Laurate acts as the primary surfactant in Type III SEDDS formulations.[1]

Mechanism: Upon contact with gastric fluids, it spontaneously emulsifies lipid-drug mixtures

into fine oil-in-water (O/W) droplets (< 100 nm).[1]

Synergy: Often combined with a low HLB co-surfactant (e.g., Glyceryl Monooleate, HLB ~3.

[1]8) to reduce interfacial tension further.
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Permeation Enhancement
The lauric acid tail (

) is a known permeation enhancer.[1] It disrupts the lipid packing of the stratum corneum
(transdermal) or intestinal epithelium (oral), facilitating paracellular transport of hydrophilic
drugs.[1]

Protein Stabilization
Unlike ionic surfactants (e.g., SDS), PEG-23 Laurate is non-denaturing.[1] It is used to prevent

aggregation of therapeutic proteins during lyophilization and storage.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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